Cas no 220208-60-6 (4,4',7-Trihydroxyflavan; (2R*,4S*)-form, 4-Me ether)
220208-60-6 structure
Product Name:4,4',7-Trihydroxyflavan; (2R*,4S*)-form, 4-Me ether
CAS No:220208-60-6
MF:C16H16O4
MW:272.295845031738
CID:6739682
Update Time:2024-03-03
4,4',7-Trihydroxyflavan; (2R*,4S*)-form, 4-Me ether Chemical and Physical Properties
Names and Identifiers
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- 4,4',7-Trihydroxyflavan; (2R*,4S*)-form, 4-Me ether
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- Inchi: 1S/C16H16O4/c1-19-15-9-14(10-2-4-11(17)5-3-10)20-16-8-12(18)6-7-13(15)16/h2-8,14-15,17-18H,9H2,1H3
- InChI Key: PLKLPQLNVHGAMM-UHFFFAOYSA-N
- SMILES: COC1C2C(=CC(=CC=2)O)OC(C2C=CC(O)=CC=2)C1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- XLogP3: 1.37
4,4',7-Trihydroxyflavan; (2R*,4S*)-form, 4-Me ether Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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